Cas no 1144035-90-4 ((3-Methylbenzotriazol-5-yl)methanamine)
1144035-90-4 structure
Product Name:(3-Methylbenzotriazol-5-yl)methanamine
CAS No:1144035-90-4
MF:C8H10N4
MW:162.19180059433
CID:4681373
Update Time:2023-08-14
(3-Methylbenzotriazol-5-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (3-Methylbenzotriazol-5-yl)methanamine
- (1-Methyl-1H-benzo[d][1,2,3]triazol-6-yl)methanamine
- (1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
-
- Inchi: 1S/C8H10N4/c1-12-8-4-6(5-9)2-3-7(8)10-11-12/h2-4H,5,9H2,1H3
- InChI Key: ILENDNMWYWLGST-UHFFFAOYSA-N
- SMILES: N1(C)C2C=C(CN)C=CC=2N=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- XLogP3: 0
- Topological Polar Surface Area: 56.7
(3-Methylbenzotriazol-5-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4698519-0.05g |
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine |
1144035-90-4 | 0.05g |
$671.0 | 2023-06-03 | ||
| Enamine | EN300-4698519-0.1g |
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine |
1144035-90-4 | 0.1g |
$703.0 | 2023-06-03 | ||
| Enamine | EN300-4698519-0.25g |
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine |
1144035-90-4 | 0.25g |
$735.0 | 2023-06-03 | ||
| Enamine | EN300-4698519-0.5g |
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine |
1144035-90-4 | 0.5g |
$768.0 | 2023-06-03 | ||
| Enamine | EN300-4698519-1.0g |
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine |
1144035-90-4 | 1g |
$800.0 | 2023-06-03 | ||
| Enamine | EN300-4698519-2.5g |
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine |
1144035-90-4 | 2.5g |
$1568.0 | 2023-06-03 | ||
| Enamine | EN300-4698519-5.0g |
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine |
1144035-90-4 | 5g |
$2318.0 | 2023-06-03 | ||
| Enamine | EN300-4698519-10.0g |
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine |
1144035-90-4 | 10g |
$3438.0 | 2023-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1540522-1g |
(1-Methyl-1H-benzo[d][1,2,3]triazol-6-yl)methanamine |
1144035-90-4 | 98% | 1g |
¥4561.00 | 2024-08-09 |
(3-Methylbenzotriazol-5-yl)methanamine Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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